Cas no 1351386-43-0 (1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane)

• Product Name: 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane
• CAS No: 1351386-43-0
• MF: C₁₁H₂₀N₄O₂S
• MW: 272.367100715637
• CID: 4916005
• Update Time: 2025-10-30

1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane
• 1-((1-Isopropyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane

• Inchi： 1S/C11H20N4O2S/c1-10(2)15-9-11(8-13-15)18(16,17)14-6-3-4-12-5-7-14/h8-10,12H,3-7H2,1-2H3
• InChI Key： HZARGZUOWTZRQQ-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C(C)C)C=1)(N1CCNCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: -0.2
• Topological Polar Surface Area: 75.6

Additional information on 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane

Introduction to 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane (CAS No. 1351386-43-0)

1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane (CAS No. 1351386-43-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a pyrazole ring and a diazepane moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane can be represented as follows: the diazepane ring, which is a seven-membered heterocyclic compound, is attached to a sulfonyl group derived from the pyrazole ring. The isopropyl substituent on the pyrazole ring further enhances the compound's lipophilicity and stability. These structural characteristics contribute to its ability to interact with specific biological targets, such as receptors and enzymes.

In recent years, there has been a growing interest in the development of sulfonamide-based compounds for their diverse biological activities. Sulfonamides have been widely studied for their anti-inflammatory, antiviral, and anticancer properties. The introduction of the diazepane moiety in the structure of 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane adds an additional layer of complexity and potential therapeutic benefits. For instance, diazepanes are known for their anxiolytic and muscle relaxant properties, which could be leveraged in combination with the sulfonamide's inherent activities.

The pharmacological profile of 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane has been extensively investigated through various in vitro and in vivo studies. Preclinical research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown promise in reducing oxidative stress and modulating immune responses, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane has also been evaluated for its antiviral activity. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings suggest that 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane could be developed as a broad-spectrum antiviral agent.

In the realm of cancer research, 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane has shown promising anticancer effects in both cell culture and animal models. It has been reported to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, this compound can inhibit the activation of Akt/mTOR signaling, which is often dysregulated in various types of cancer. Furthermore, it has demonstrated synergistic effects when used in combination with other anticancer drugs, enhancing their therapeutic efficacy while reducing toxicity.

The safety profile of 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. It does not cause significant liver or kidney damage and does not exhibit mutagenic or carcinogenic properties. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-Isopropyl-1H-pyrazole-4-sulfonyl)-[1,4]diazepane in human subjects. Early-phase trials have demonstrated favorable pharmacokinetic properties, with good oral bioavailability and a long half-life. These characteristics are essential for ensuring sustained drug levels in the body and minimizing dosing frequency.

In conclusion, 1-(Isopropyl-pyrazole-sulfonyl)-diazepane (CAS No. 1351386-43-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, antiviral, and anticancer effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As preclinical and clinical studies progress, this compound may emerge as a valuable addition to the pharmacological arsenal for treating various diseases.